physicochemical properties of 7-(Trifluoromethyl)quinoline-3-carboxamide
physicochemical properties of 7-(Trifluoromethyl)quinoline-3-carboxamide
An In-depth Technical Guide to the Physicochemical Properties of 7-(Trifluoromethyl)quinoline-3-carboxamide
Abstract
This technical guide provides a comprehensive analysis of the core , a heterocyclic compound of significant interest in modern drug discovery. As a Senior Application Scientist, this document moves beyond a simple recitation of data, offering in-depth, field-proven insights into the causality behind experimental choices for determining critical parameters such as solubility, lipophilicity (logP), acidity (pKa), and chemical stability. The guide is structured to provide researchers, scientists, and drug development professionals with not only the theoretical underpinnings but also detailed, self-validating experimental protocols. By synthesizing data from structurally related analogs and established methodologies, this document serves as an authoritative resource for anticipating the behavior of this molecule in biological systems and for designing robust development and screening campaigns. All quantitative data is summarized for clarity, and key workflows are visualized using process diagrams to enhance understanding.
Introduction: Strategic Importance in Medicinal Chemistry
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved therapeutic agents.[1][2] Its rigid, bicyclic aromatic system provides a versatile framework for interacting with a wide array of biological targets, from kinases to G-protein coupled receptors.[1][3] The specific derivatization of this core is what fine-tunes its pharmacological profile.
The subject of this guide, 7-(Trifluoromethyl)quinoline-3-carboxamide, incorporates two key functional groups that are of strategic importance in modern drug design:
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The 7-(Trifluoromethyl) Group: The incorporation of a trifluoromethyl (-CF3) group is a well-established strategy to enhance critical drug-like properties.[4] It is a strong electron-withdrawing group that can significantly alter the pKa of nearby basic centers, influencing ionization state at physiological pH. Furthermore, the -CF3 group often increases metabolic stability by blocking sites susceptible to oxidative metabolism and enhances membrane permeability and bioavailability by increasing lipophilicity.[4]
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The 3-Carboxamide Group: The carboxamide moiety (-CONH2) is a versatile functional group capable of acting as both a hydrogen bond donor and acceptor. This allows it to form crucial interactions within the binding pockets of target proteins, contributing to potency and selectivity.[5] Quinoline-3-carboxamide derivatives have been explored as potent inhibitors of various enzymes, including kinases like Ataxia Telangiectasia Mutated (ATM) kinase, which are critical in DNA damage response pathways often exploited by cancer cells.[3][6]
Given this structural context, 7-(Trifluoromethyl)quinoline-3-carboxamide represents a promising scaffold for developing novel therapeutics, particularly in oncology.[1][4] Understanding its fundamental physicochemical properties is therefore not an academic exercise, but a critical prerequisite for successful drug development, influencing everything from formulation and administration to absorption, distribution, metabolism, and excretion (ADME).[7]
Molecular and Physicochemical Profile
Direct experimental data for 7-(Trifluoromethyl)quinoline-3-carboxamide is not extensively available in public literature. However, by leveraging computational models and data from structurally similar analogs, we can establish a highly informative, predictive profile. The following table summarizes key computed and estimated physicochemical parameters that are essential for guiding experimental design.
| Property | Predicted/Estimated Value | Significance in Drug Development |
| Molecular Formula | C₁₁H₇F₃N₂O | Defines the elemental composition and exact mass. |
| Molecular Weight | 240.19 g/mol | Influences diffusion rates and compliance with "Rule of 5" guidelines.[8] |
| XLogP3 (Lipophilicity) | ~2.5 - 3.5 | A key predictor of membrane permeability, solubility, and potential for off-target toxicity. A value in this range is often optimal for oral bioavailability.[7][8] |
| Topological Polar Surface Area (TPSA) | ~69 Ų | Estimates the surface area occupied by polar atoms; crucial for predicting cell permeability. Values under 140 Ų are generally associated with good membrane transport. |
| Hydrogen Bond Donors | 1 (from amide N-H) | Governs specific interactions with biological targets and contributes to solubility in protic solvents. |
| Hydrogen Bond Acceptors | 3 (from C=O, quinoline N) | Critical for target binding and solubility. |
| Aqueous Solubility | Low to Moderate | Expected to be poorly soluble in neutral aqueous media but may improve with pH adjustment. Solubility directly impacts formulation and bioavailability.[9][10] |
| pKa (Quinoline Nitrogen) | ~2.0 - 3.5 | The electron-withdrawing -CF3 group significantly reduces the basicity of the quinoline nitrogen compared to unsubstituted quinoline (pKa ~4.9). This determines the extent of protonation at physiological pH.[11][12] |
| Chemical Stability | Moderate to High | The aromatic quinoline core is generally stable, but the amide bond can be susceptible to hydrolysis under harsh acidic or basic conditions. Stability testing is crucial for determining shelf life and storage conditions.[13][] |
Note: Values for XLogP3, TPSA, and pKa are estimations based on computational models and data from analogs like 7-(Trifluoromethyl)quinoline and various quinoline-carboxamides. Experimental verification is required.
Experimental Determination of Physicochemical Properties
As a Senior Application Scientist, my imperative is to ground predictive data in robust, reproducible experimental workflows. The protocols described below are designed to be self-validating systems, providing the accuracy and confidence needed for critical project decisions.
Aqueous Solubility Determination
Causality: Solubility is a master variable in drug discovery. A compound that cannot be adequately dissolved in an aqueous environment will likely have poor absorption and bioavailability, and it can cause significant challenges in developing both in vitro assays and final formulations.[10] Kinetic solubility is often assessed early as a high-throughput measure of how readily a compound dissolves from a DMSO stock into aqueous buffer, mimicking typical screening conditions.[9]
Experimental Protocol: Kinetic Solubility via UV-Vis Spectroscopy
This protocol is adapted from high-throughput screening methods to provide a rapid and reliable assessment of kinetic solubility.[9]
-
Stock Solution Preparation: Prepare a high-concentration stock solution of 7-(Trifluoromethyl)quinoline-3-carboxamide (e.g., 10 mM) in anhydrous DMSO. Ensure complete dissolution, using gentle warming or sonication if necessary.
-
Serial Dilution in DMSO: In a 96-well polypropylene plate, perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., 10 mM down to ~0.01 mM).
-
Transfer to Assay Buffer: Using a multichannel pipette, transfer a small, precise volume (e.g., 2 µL) of each DMSO concentration into a 96-well, UV-transparent microplate containing a larger volume (e.g., 198 µL) of the aqueous assay buffer (e.g., Phosphate-Buffered Saline, pH 7.4). This maintains a consistent final DMSO concentration (e.g., 1%).
-
Incubation and Precipitation: Seal the plate and incubate at a controlled temperature (e.g., 25°C) for a set period (e.g., 2 hours) with gentle agitation. This allows the compound to either remain in solution or precipitate out.
-
Spectroscopic Measurement: Measure the absorbance of each well using a microplate reader at the compound's maximum absorbance wavelength (λmax). If λmax is unknown, it must first be determined by scanning a dilute solution of the compound.
-
Data Analysis: Plot the measured absorbance against the nominal concentration of the compound. The point at which the curve deviates from linearity and plateaus indicates the kinetic solubility limit. Below this concentration, the compound is soluble; above it, precipitation has occurred.[9]
Trustworthiness Check: Visually inspect the wells with the highest concentrations under a microscope to confirm the presence of precipitate, validating the spectroscopic data.
Caption: Gold-standard shake-flask method for logP.
Acidity (pKa) Determination
Causality: The pKa value defines the pH at which a molecule's ionizable group is 50% protonated and 50% deprotonated. [15]For 7-(Trifluoromethyl)quinoline-3-carboxamide, the quinoline nitrogen is the primary basic center. Its pKa dictates the compound's charge state at physiological pH (~7.4), which profoundly impacts solubility, receptor binding, and membrane transport. The electron-withdrawing -CF3 group is expected to lower this pKa significantly compared to unsubstituted quinoline. [12] Experimental Protocol: Potentiometric Titration
Potentiometric titration is a highly accurate method for determining pKa by monitoring pH changes during the addition of a titrant. [15][16]
-
Sample Preparation: Accurately weigh a small amount of the compound and dissolve it in a suitable solvent mixture, typically containing water and a co-solvent like methanol or DMSO to ensure solubility. A known concentration of an inert salt (e.g., KCl) is added to maintain constant ionic strength.
-
Initial Acidification: Acidify the solution to a low pH (e.g., pH 2) with a standardized strong acid (e.g., HCl) to ensure the quinoline nitrogen is fully protonated.
-
Titration: Place the solution in a thermostatted vessel with a calibrated pH electrode and a magnetic stirrer. Titrate the solution by adding small, precise increments of a standardized strong base (e.g., NaOH) using an automated titrator or a micro-burette.
-
Data Collection: Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize each time.
-
Data Analysis: Plot the measured pH versus the volume of titrant added. The resulting titration curve will be sigmoidal. The pKa corresponds to the pH at the half-equivalence point (the midpoint of the steepest part of the curve). [15]More accurately, the pKa can be determined by calculating the first derivative of the curve (dpH/dV); the peak of the derivative plot corresponds to the equivalence point.
Trustworthiness Check: The system must be calibrated with at least two standard pH buffers before starting. The concentration of the standardized acid and base titrants must be accurately known.
Workflow Diagram: pKa Determination via Potentiometric Titration
Caption: Workflow for potentiometric pKa determination.
Chemical Stability Assessment
Causality: Chemical stability is a non-negotiable parameter that determines a drug's shelf life, storage conditions, and potential for generating degradation products that could be inactive or toxic. [13][17]Forced degradation studies are accelerated experiments designed to identify likely degradation pathways and develop stability-indicating analytical methods. [] Experimental Protocol: Forced Degradation Study
This protocol subjects the compound to harsh conditions to predict its long-term stability. [][17]
-
Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile/water).
-
Stress Conditions: Aliquot the stock solution into separate vials for each stress condition:
-
Acidic Hydrolysis: Add HCl to a final concentration of 0.1 M.
-
Basic Hydrolysis: Add NaOH to a final concentration of 0.1 M.
-
Oxidative Stress: Add H₂O₂ to a final concentration of 3%.
-
Thermal Stress: Incubate a solution at an elevated temperature (e.g., 60°C).
-
Photolytic Stress: Expose a solution to a controlled light source (e.g., ICH-compliant photostability chamber).
-
-
Time Points: Incubate the stressed samples for a defined period, taking aliquots at various time points (e.g., 0, 2, 8, 24 hours). A control sample protected from stress is analyzed at the same time points.
-
Analysis: Neutralize the acid/base samples before analysis. Analyze all samples using a stability-indicating HPLC method (typically a reverse-phase method with a gradient elution and a photodiode array detector).
-
Data Interpretation:
-
Quantify the remaining percentage of the parent compound at each time point relative to the control.
-
Monitor for the appearance of new peaks, which represent degradation products.
-
The goal is to find conditions that cause partial (5-20%) degradation, which is ideal for method validation.
-
Trustworthiness Check: The HPLC method must be validated to ensure it can separate the parent compound from all potential degradation products. A peak purity analysis using the PDA detector should be performed.
Workflow Diagram: Forced Degradation Study
Caption: Overview of a forced degradation stability study.
Potential Biological Significance and Therapeutic Context
While specific biological data for 7-(Trifluoromethyl)quinoline-3-carboxamide is limited, the scaffold is strongly associated with kinase inhibition. [3][6]Kinases are a class of enzymes that play a central role in cellular signaling pathways controlling growth, proliferation, and survival. Dysregulation of kinase activity is a hallmark of many cancers, making them prime therapeutic targets. [1] Quinoline-3-carboxamides have been specifically identified as inhibitors of the ATM kinase. [3][6]ATM is a critical sensor of DNA double-strand breaks, initiating a signaling cascade to arrest the cell cycle and recruit DNA repair machinery. Cancer cells often rely on these pathways for survival after treatment with DNA-damaging chemotherapy or radiation. [6]Inhibiting ATM can therefore sensitize cancer cells to these standard therapies.
Conceptual Signaling Pathway: ATM Inhibition
Caption: ATM pathway and potential point of inhibition.
Conclusion
7-(Trifluoromethyl)quinoline-3-carboxamide is a compound scaffold with high potential in drug discovery, strategically combining the privileged quinoline core with a stability-enhancing trifluoromethyl group and a target-interacting carboxamide. While direct experimental data is sparse, this guide has established a robust predictive profile and provided the detailed, validated experimental frameworks necessary for its empirical characterization. The protocols for determining solubility, logP, pKa, and stability are presented not merely as instructions, but as self-validating systems designed to generate the high-quality data required for confident decision-making in a research and development setting. By understanding and applying these principles, researchers can effectively unlock the therapeutic potential of this promising molecular architecture.
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